Cas no 71447-37-5 (4-[3-(4-Methoxyphenyl)prop-2-enoyl]benzoic acid)

• Product Name: 4-[3-(4-Methoxyphenyl)prop-2-enoyl]benzoic acid
• CAS No: 71447-37-5
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• MDL: MFCD12404891
• CID: 1079339
• PubChem ID: 51063745
• Update Time: 2025-04-23

4-[3-(4-Methoxyphenyl)prop-2-enoyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-Methoxyphenyl)prop-2-enoyl]benzoic acid
• 4-(4-Methoxy-cinnamoyl)-benzoesaeure
• 4-(4-methoxy-cinnamoyl)-benzoic acid
• 4-[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]benzoic acid
• 4-Methoxy-chalkon-carbonsaeure-(4')
• SBB052766
• 4-(3-(4-Methoxyphenyl)acryloyl)benzoic acid
• DTXSID80679677
• TS-00984
• 4-(3-(4-Methoxyphenyl)acryloyl)benzoicacid
• 71447-37-5
• SCHEMBL25191319
• AKOS025393816
• SCHEMBL15314663
• 4-[(E)-3-(4-methoxyphenyl)prop-2-enoyl]benzoic acid

• MDL： MFCD12404891
• Inchi： 1S/C17H14O4/c1-21-15-9-2-12(3-10-15)4-11-16(18)13-5-7-14(8-6-13)17(19)20/h2-11H,1H3,(H,19,20)/b11-4+
• InChI Key： JXLLNHLUHMJAKK-NYYWCZLTSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C=C/C(C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 282.08922
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Additional information on 4-[3-(4-Methoxyphenyl)prop-2-enoyl]benzoic acid

Introduction to 4-[3-(4-Methoxyphenyl)prop-2-enoyl]benzoic Acid (CAS No. 71447-37-5)

4-[3-(4-Methoxyphenyl)prop-2-enoyl]benzoic acid, also known by its CAS number 71447-37-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials.

The molecular structure of 4-[3-(4-Methoxyphenyl)prop-2-enoyl]benzoic acid consists of a benzoic acid moiety linked to a propenoate group substituted with a methoxyphenyl ring. This arrangement imparts the compound with both aromatic and conjugated double bond characteristics, which are crucial for its reactivity and functionality.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants due to its ability to modulate cellular pathways involved in oxidative stress and inflammation.

In terms of synthesis, 4-[3-(4-Methoxyphenyl)prop-2-enoyl]benzoic acid can be prepared via a variety of methods, including Friedel-Crafts acylation and Suzuki coupling reactions. These methods offer flexibility in tailoring the compound's structure for specific applications.

The compound's physical properties, such as its melting point and solubility, have been extensively characterized in recent studies. For example, its high melting point makes it suitable for use in thermally stable materials, while its solubility profile suggests potential applications in drug delivery systems.

Moreover, the compound has shown promise in the field of materials science, particularly in the development of organic semiconductors and light-emitting materials. Its conjugated system facilitates charge transport properties, which are essential for these applications.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 4-[3-(4-Methoxyphenyl)prop-2-enoyl]benzoic acid with greater accuracy. These insights have paved the way for optimizing its structure for enhanced performance in electronic devices.

In conclusion, 4-[3-(4-Methoxyphenyl)prop-2-enoyl]benzoic acid (CAS No. 71447-37-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development.